N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

• IUPAC Name: N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C24H22FN5O5S/c1-33-17-9-10-19(34-2)18(12-17)30-21(13-26-23(32)20-4-3-11-35-20)28-29-24(30)36-14-22(31)27-16-7-5-15(25)6-8-16/h3-12H,13-14H2,1-2H3,(H,26,32)(H,27,31)
• InChI Key: HNURQRPNDOHVLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CNC(=O)C4=CC=CO4
• Molecular Formula: C24H22FN5O5S
• Molecular Weight: 511.5 g/mol

Description

N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C24H22FN5O5S and its molecular weight is 511.53. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antibacterial Properties

Research has indicated that derivatives of triazinyl carboxamide exhibit notable antiviral and antibacterial activities. Bodige et al. (2020) synthesized a series of novel carboxamide derivatives, demonstrating potent activity against tuberculosis and certain bacterial strains. Their study highlighted the compound's potential as an antimicrobial agent, with specific derivatives showing greater efficacy than standard drugs like Pyrazinamide and Streptomycin. This suggests that modifications of the core structure of N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide could lead to new, effective antimicrobial agents (Bodige et al., 2020).

Applications in Bio-imaging and Chemosensing

In the realm of bio-imaging, Ravichandiran et al. (2020) developed a phenoxazine-based fluorescent chemosensor for the detection of Cd2+ and CN− ions, utilizing a similar structural framework. This research underlines the compound's utility in environmental monitoring and biological imaging, offering a method to detect hazardous ions with high sensitivity and specificity. The chemosensor's successful application in live cells and zebrafish larvae further demonstrates its potential for bio-imaging purposes, paving the way for its use in medical diagnostics and environmental science (Ravichandiran et al., 2020).